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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-3-methyl-1H-pyrazole-5-carboxylic acid is a substituted pyrazole derivative. The

pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms and is a

prominent scaffold in medicinal chemistry.[1][2] Derivatives of aminopyrazoles are known to

exhibit a wide range of biological activities, including but not limited to, anti-inflammatory,

anticancer, and antiviral properties.[1][3] This technical guide provides a comprehensive

overview of the IUPAC name, structure, physicochemical properties, and available information

on the synthesis and biological significance of 4-Amino-3-methyl-1H-pyrazole-5-carboxylic
acid (CAS No: 94993-81-4).

IUPAC Name and Chemical Structure
The correct IUPAC name for the compound with the CAS number 94993-81-4 is 4-Amino-3-
methyl-1H-pyrazole-5-carboxylic acid.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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